N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-8-methoxy-3-chromanecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-8-methoxy-3-chromanecarboxamide involves complex chemical reactions. One approach includes the hydrolysis of alkylesters to potassium salts, followed by cyclization with acetanhydride to yield tricyclic derivatives. These compounds can further react under various conditions to produce different derivatives, demonstrating the versatility and complexity of synthetic routes in this chemical space (Wagner, Vieweg, & Leistner, 1993).
Molecular Structure Analysis
Structural analysis of similar compounds reveals important insights. For instance, studies on certain pyrimidine derivatives have shown that while the pyrimidine rings are planar, there are significant displacements in the ring-substituent atoms. This suggests a complex molecular geometry that could be crucial for understanding the behavior of this compound (Trilleras, Quiroga, Cobo, & Glidewell, 2009).
Chemical Reactions and Properties
The reactivity and properties of similar compounds are diverse. For example, reactions with hydroxylamine hydrochloride can produce new cyclization products, indicating a range of possible chemical behaviors and interactions (Okuda, Ide, Uramaru, & Hirota, 2015).
Physical Properties Analysis
Understanding the physical properties of these compounds is vital. For instance, the crystal structure analysis of related compounds provides insights into their solid-state properties, which can be crucial for applications in various fields (Huang et al., 2020).
Chemical Properties Analysis
The chemical properties, such as reactivity and stability, of these compounds are influenced by their molecular structure. Studies on similar compounds show a range of reactivities and potential for forming diverse derivatives, which could be relevant for this compound (Shi et al., 2018).
properties
IUPAC Name |
N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-8-methoxy-3,4-dihydro-2H-chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c1-24-16-7-3-4-12-8-14(11-25-18(12)16)19(23)21-10-17-20-9-13-5-2-6-15(13)22-17/h3-4,7,9,14H,2,5-6,8,10-11H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMYLHRPMQXYGMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OCC(C2)C(=O)NCC3=NC=C4CCCC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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